Cas no 2227725-16-6 (rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropyl-5-(trifluoromethyl)phenyl}carbamate)

• Product Name: rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropyl-5-(trifluoromethyl)phenyl}carbamate
• CAS No: 2227725-16-6
• MF: C₁₆H₂₁F₃N₂O₂
• MW: 330.345354795456
• CID: 5835196
• PubChem ID: 165523877
• Update Time: 2025-05-24

rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropyl-5-(trifluoromethyl)phenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropyl-5-(trifluoromethyl)phenyl}carbamate
• rac-tert-butyl N-{2-[(1R,2R)-2-(aminomethyl)cyclopropyl]-5-(trifluoromethyl)phenyl}carbamate
• 2227725-16-6
• EN300-1900373

• Inchi： 1S/C16H21F3N2O2/c1-15(2,3)23-14(22)21-13-7-10(16(17,18)19)4-5-11(13)12-6-9(12)8-20/h4-5,7,9,12H,6,8,20H2,1-3H3,(H,21,22)/t9-,12+/m0/s1
• InChI Key： RZGYVCAQKGSQJF-JOYOIKCWSA-N
• SMILES： FC(C1C=CC(=C(C=1)NC(=O)OC(C)(C)C)[C@@H]1C[C@H]1CN)(F)F

Computed Properties

• Exact Mass: 330.15551240g/mol
• Monoisotopic Mass: 330.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropyl-5-(trifluoromethyl)phenyl}carbamate

Comprehensive Overview of rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropyl-5-(trifluoromethyl)phenyl}carbamate (CAS No. 2227725-16-6)

The compound rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropyl-5-(trifluoromethyl)phenyl}carbamate (CAS No. 2227725-16-6) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyclopropyl ring and trifluoromethyl group, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and GPCR modulators, which are hot topics in modern medicinal chemistry.

One of the key reasons for the growing interest in rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropyl-5-(trifluoromethyl)phenyl}carbamate is its stereochemistry. The (1R,2R) configuration of the aminomethyl cyclopropyl moiety is critical for its biological activity. This aspect aligns with current trends in chiral synthesis, where enantioselective methods are increasingly sought after for producing optically pure compounds. The presence of the tert-butyl carbamate group further enhances its stability, making it a preferred choice for multi-step synthetic routes.

In the context of AI-driven drug discovery, this compound has been flagged in computational screenings due to its favorable ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties. The trifluoromethyl group, in particular, is known to improve metabolic stability and membrane permeability, which are critical factors in optimizing drug candidates. These attributes make CAS No. 2227725-16-6 a promising scaffold for designing next-generation therapeutics targeting inflammatory diseases and central nervous system (CNS) disorders.

From a synthetic chemistry perspective, the preparation of rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropyl-5-(trifluoromethyl)phenyl}carbamate involves sophisticated techniques such as asymmetric cyclopropanation and Pd-catalyzed cross-coupling. These methods are frequently searched by chemists looking for advanced synthetic protocols. The compound’s versatility is further highlighted by its compatibility with green chemistry principles, as researchers explore solvent-free and catalytic approaches to minimize environmental impact.

The agrochemical industry has also shown interest in derivatives of CAS No. 2227725-16-6, particularly for developing novel pesticides and herbicides. The trifluoromethyl moiety is a common feature in many commercial agrochemicals due to its ability to enhance bioactivity and resistance to degradation. This aligns with the global push for sustainable agriculture, where efficient and environmentally friendly solutions are in high demand.

In summary, rac-tert-butyl N-{2-(1R,2R)-2-(aminomethyl)cyclopropyl-5-(trifluoromethyl)phenyl}carbamate represents a cutting-edge compound with multifaceted applications. Its relevance to drug discovery, chiral synthesis, and agrochemical innovation positions it as a subject of ongoing research and development. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in discussions about small molecule therapeutics and sustainable chemistry.